Cas no 1784377-62-3 (1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile
• CAS No: 1784377-62-3
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 6148572
• PubChem ID: 84767504
• Update Time: 2025-05-19

1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile
• 1784377-62-3
• EN300-1748402

• Inchi： 1S/C10H11NS/c1-8-5-12-6-9(8)10(7-11)3-2-4-10/h5-6H,2-4H2,1H3
• InChI Key： VULYALNGTBZQIB-UHFFFAOYSA-N
• SMILES： S1C=C(C)C(=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile (CAS: 1784377-62-3)

The compound 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile (CAS: 1784377-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and thiophene moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have developed novel synthetic routes to produce 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile with high yield and purity, which is crucial for its application in medicinal chemistry. The compound's structural features, including the nitrile group and the thiophene ring, make it a versatile building block for further chemical modifications.

In pharmacological studies, 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile has demonstrated notable activity in modulating specific biological targets. Preliminary in vitro assays suggest that it may interact with enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its potential as a kinase inhibitor has been explored, with some studies indicating selective inhibition of certain kinases implicated in cancer progression.

Recent advancements in computational chemistry have further elucidated the binding mechanisms of this compound with its biological targets. Molecular docking studies and molecular dynamics simulations have provided insights into the interactions between 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile and key amino acid residues in target proteins. These findings are instrumental in guiding the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile. Issues such as metabolic stability and bioavailability need to be addressed to advance this compound into preclinical studies. Researchers are currently exploring various formulation strategies and structural modifications to overcome these limitations.

In conclusion, 1-(4-methylthiophen-3-yl)cyclobutane-1-carbonitrile (CAS: 1784377-62-3) represents a valuable scaffold in drug discovery, with potential applications in inflammation and oncology. Continued research efforts are expected to further unravel its therapeutic potential and pave the way for the development of novel pharmaceutical agents.